molecular formula C16H27NO6 B6270399 rac-(2R,4S)-1,2-bis[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, cis CAS No. 1955499-13-4

rac-(2R,4S)-1,2-bis[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, cis

Cat. No. B6270399
CAS RN: 1955499-13-4
M. Wt: 329.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-(2R,4S)-1,2-bis[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, cis” is a chemical compound with the CAS Number: 123811-86-9 . It has a molecular weight of 285.38 . The IUPAC name for this compound is (2R,4S)-1-(tert-butoxycarbonyl)-4-(tert-butyl)piperidine-2-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C15H27NO4/c1-14(2,3)10-7-8-16(11(9-10)12(17)18)13(19)20-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,17,18)/t10-,11+/m0/s1 . This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Chiral Separation Techniques

The compound is used in chiral separation techniques, which are essential for producing enantiopure chiral compounds. This is particularly important in the pharmaceutical industry where the chirality of a drug can affect its efficacy and safety .

Synthesis of Anti-HCV Medications

It serves as an intermediate in the synthesis of anti-HCV (Hepatitis C Virus) drugs like Velpatasvir. The ability to separate chiral compounds efficiently is crucial for the production of such medications .

Safety and Hazards

The compound has been classified under the GHS07 hazard class . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Mechanism of Action

Target of Action

It’s structurally similar to certain intermediates used in the synthesis of anti-hcv drugs , suggesting that it may interact with similar targets.

Mode of Action

Based on its structural similarity to certain intermediates used in the synthesis of anti-hcv drugs , it can be hypothesized that it might interact with the same or similar biological targets.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-1,2-bis[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, cis involves the protection of the amine and carboxylic acid functional groups, followed by the formation of the piperidine ring and the introduction of the cis configuration.", "Starting Materials": [ "4-piperidone", "tert-butyl chloroformate", "di-tert-butyl dicarbonate", "triethylamine", "sodium hydride", "acetic anhydride", "acetic acid", "methanol", "water" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate and triethylamine in methanol", "Protection of the carboxylic acid group with tert-butyl chloroformate and triethylamine in methanol", "Formation of the piperidine ring by reaction of the protected amine with sodium hydride in DMF", "Introduction of the cis configuration by reaction of the piperidine intermediate with acetic anhydride and acetic acid in DMF", "Deprotection of the tert-butyl groups with trifluoroacetic acid in methanol", "Purification of the product by precipitation with water and recrystallization" ] }

CAS RN

1955499-13-4

Molecular Formula

C16H27NO6

Molecular Weight

329.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.